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Dezapamisib: Drug Class and Mechanism
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Compound Focus: Dezapelisib

CAS No.: 1262440-25-4

Cat. No.: S525808

Dezapamisib is a PI3K inhibitor [1]. To understand its background, it is essential to consider the pathway it

targets.

e Target Pathway: The PIBK/IAKT pathway is a crucial intracellular signaling pathway that regulates
cell survival, proliferation, and metabolism [1].

¢ Role in Disease: This pathway is frequently dysregulated in various cancers and metabolic
disorders. In cancer, its overactivation can lead to uncontrolled cell growth and tumorigenesis [1].

¢ Therapeutic Goal: As a PI3K inhibitor, dezapamisib is designed to block this pathway, thereby
inhibiting the growth and survival of cancer cells.

The diagram below illustrates the core PI3K/AKT signaling pathway that dezapamisib inhibits.
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Developmental Context and Status

Based on the available information, dezapamisib appears to be an investigational drug that has undergone

clinical trials.

¢ Research Phase: Publicly available documents reference "dezapamisib background research,"
indicating it is an asset for which preclinical and/or clinical data has been generated. Mentions of
clinical trial identifiers confirm it has advanced to the stage of human testing [2].

¢ Place in the Drug Development Pipeline: The following table shows the typical stages of drug
development. While the exact phase for dezapamisib is not specified in the search results, its mention

in a clinical context suggests it has progressed at least to Phase 1 [3] [4].

. L Typical o
Stage Primary Objective . Key Activities & Notes
Duration
Preclinical Assess safety & potential 1-2 years Scale-up synthesis; formal
efficacy in animals. [3] toxicology studies; IND application
preparation [3].
Phase 1 Evaluate safety, tolerability, and  6-12 First-in-human studies, often in
pharmacokinetics. months [3] healthy volunteers, to determine a
safe dosage range [3].
Phase 2 Test efficacy and optimal 1-2 years Proof-of-concept studies in a larger
dosing in patients. [3] patient population to see if the drug
works [3].
Phase 3 Large-scale trials to confirm 2-4 years Pivotal trials that provide the
efficacy and monitor side [3] primary data for New Drug
effects. Application (NDA) submission [3].
NDA/Approval Regulatory review of all data for  6-10 FDA review of the NDA, which
marketing approval. months [3] includes all preclinical and clinical

data [3].

Research and Experimental Considerations
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For researchers designing studies on PI3K inhibitors like dezapamisib, here are key methodological

considerations based on standard practices.

e Computational Analysis: Molecular docking and dynamics simulations can be used to
understand how dezapamisib binds to the PI3K protein, predicting its affinity and binding stability [5].
¢ In Vitro Assays: Cell-based assays are critical for evaluating the compound's biological activity. Key
metrics include:
o Cell Viability: Measuring the inhibition of cancer cell proliferation (e.g., using IC50 values).
o Target Engagement: Confirming pathway inhibition by detecting reductions in phosphorylated
AKT (pAKT) levels via Western blot.
o Biomarker Development: Identifying potential biomarkers that predict response to therapy [3].
¢ In Vivo Studies: Animal models, particularly mouse xenograft models of human cancers, are used to
assess the drug's efficacy in shrinking tumors and its pharmacokinetic (PK) and toxicology profile [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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